2-{4-[(dimethylamino)sulfonyl]phenoxy}-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-(dimethylsulfamoyl)phenoxy]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H22N2O5S/c1-4-24-17-8-6-5-7-16(17)19-18(21)13-25-14-9-11-15(12-10-14)26(22,23)20(2)3/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: PEYULXBAZYMPTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

2-{4-[(dimethylamino)sulfonyl]phenoxy}-N-(2-ethoxyphenyl)acetamide, commonly known as DMSO-PAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is synthesized through a multi-step process and has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of DMSO-PAA is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is the inhibition of NF-κB signaling, which is involved in the production of pro-inflammatory cytokines. Additionally, DMSO-PAA has been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects
DMSO-PAA has been shown to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, it has been shown to have antioxidant properties and to inhibit the activity of enzymes involved in the production of reactive oxygen species. Additionally, DMSO-PAA has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using DMSO-PAA in lab experiments is its low toxicity, making it a safer alternative to other compounds with similar properties. Additionally, DMSO-PAA is relatively easy to synthesize and can be produced in large quantities. However, one limitation of using DMSO-PAA is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on DMSO-PAA. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of DMSO-PAA and to identify potential targets for therapeutic intervention. Finally, the development of more efficient synthesis methods and formulations of DMSO-PAA may improve its efficacy and bioavailability.

Scientific Research Applications

DMSO-PAA has been the focus of several scientific studies due to its potential therapeutic properties. One area of research is its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro. Additionally, DMSO-PAA has been shown to exhibit anti-cancer properties, as it induces apoptosis in cancer cells and inhibits tumor growth in vivo.